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3,5,6Trichloro-4-hydroxypicolinic

acid

Cat. No.: B133051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical development of

picolinic acid herbicides, a significant class of synthetic auxin herbicides. The guide details their

discovery, mechanism of action, synthesis, and the experimental protocols used in their

evaluation, with a focus on providing actionable data and methodologies for professionals in

the field.

Introduction: A Legacy of Selective Weed Control
Picolinic acid herbicides, derivatives of pyridine-2-carboxylic acid, have played a pivotal role in

selective broadleaf weed control since the mid-20th century. Their unique mode of action,

mimicking the natural plant hormone auxin, has made them effective tools in agriculture and

vegetation management. This guide traces the evolution of this herbicide class, from the early

discoveries to the latest generation of compounds, providing a technical foundation for

researchers and developers.

Historical Timeline and Key Compounds
The development of picolinic acid herbicides spans several decades, with key milestones

marked by the introduction of highly effective and progressively more refined molecules.
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1960s: The Dawn of a New Herbicide Class with Picloram. The commercialization of

picloram in the 1960s marked the beginning of the picolinic acid herbicide era.[1][2]

Developed by Dow Chemical, picloram demonstrated potent and persistent control of a wide

range of broad-leaved weeds, particularly deep-rooted perennials and woody plants.[2][3]

1975: Clopyralid for Enhanced Selectivity. Following the success of picloram, clopyralid was

introduced in 1975.[2] While also a picolinic acid derivative, clopyralid offered a different

spectrum of weed control and was noted for its selectivity in various crops.[2]

2005: Aminopyralid - A New Generation of Potency. The launch of aminopyralid in 2005

represented a significant advancement in this herbicide class.[2] Discovered by Dow

AgroSciences through modifications of the picloram structure, aminopyralid provides

effective weed control at significantly lower application rates.[2]

Recent Innovations: Halauxifen-methyl and Florpyrauxifen-benzyl. More recently, the

development of 6-aryl-picolinate herbicides, such as halauxifen-methyl (Arylex™ active) and

florpyrauxifen-benzyl (Rinskor™ active), has further expanded the utility of this class.[1][2]

These compounds offer unique weed control spectrums and favorable environmental

profiles.[1]

Quantitative Data on Picolinic Acid Herbicides
The efficacy of picolinic acid herbicides is quantified through various metrics, including the half-

maximal effective dose (ED50) and the half-maximal inhibitory concentration (IC50). These

values are crucial for comparing the potency of different compounds and for determining

appropriate application rates.
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Herbicide
Commercialization
Year

Typical Application
Rate (g ae/ha)

Target Weeds

Picloram 1960s 125–1120
Broadleaf weeds,

woody plants

Clopyralid 1975 105–500
Thistles, clovers, and

other broadleaf weeds

Aminopyralid 2005 5–120

Broadleaf weeds,

including invasive

species

Halauxifen-methyl Recent
Not specified in

searches
Broadleaf weeds

Florpyrauxifen-benzyl Recent
Not specified in

searches
Broadleaf weeds

Table 1: Key Picolinic Acid Herbicides and their Properties.[2]

Herbicide Test Species ED50 (g ae/ha)

Aminopyralid Canola 60.3

Picloram Canola 227.7

Aminopyralid Squash 21.1

Picloram Squash 23.3

Aminopyralid Okra 10.3

Picloram Okra 17.3

Table 2: Comparative Efficacy (ED50) of Aminopyralid and Picloram on Selected Species.

Mechanism of Action: Synthetic Auxins Targeting
AFB5
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Picolinic acid herbicides function as synthetic auxins, mimicking the action of the natural plant

hormone indole-3-acetic acid (IAA). However, they exhibit a distinct mode of action by primarily

interacting with the F-box protein AUXIN-SIGNALING F-BOX 5 (AFB5), a component of the

SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[1]

This interaction triggers a cascade of events within the plant cell:

Binding to AFB5: The picolinic acid herbicide binds to the AFB5 receptor.

Formation of a Co-receptor Complex: This binding event promotes the formation of a co-

receptor complex between the SCFAFB5 complex and Aux/IAA transcriptional repressor

proteins.

Ubiquitination and Degradation of Aux/IAA: The formation of this complex targets the Aux/IAA

proteins for ubiquitination and subsequent degradation by the 26S proteasome.

Activation of Auxin Response Genes: The degradation of Aux/IAA repressors releases Auxin

Response Factors (ARFs), which are transcription factors that then activate the expression

of auxin-responsive genes.

Uncontrolled Growth and Plant Death: The uncontrolled expression of these genes leads to a

variety of physiological disruptions, including epinastic responses (uncontrolled cell

elongation and twisting), accumulation of abscisic acid (ABA) and ethylene, and ultimately,

plant death.
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1. Lead Generation
(Chemical Synthesis, Natural Products)
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(Structure-Activity Relationship)

4. Greenhouse & Field Testing
(Efficacy & Crop Safety)

5. Toxicology & Environmental
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6. Formulation Development

7. Regulatory Submission & Approval

8. Market Launch

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b133051?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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